Cas no 860609-76-3 (N-Benzoyl-N'-(5,6,7,8-tetrahydro-1-naphthalenyl)thiourea)

• Product Name: N-Benzoyl-N'-(5,6,7,8-tetrahydro-1-naphthalenyl)thiourea
• CAS No: 860609-76-3
• CID: 4661090
• Update Time: 2025-06-14

N-Benzoyl-N'-(5,6,7,8-tetrahydro-1-naphthalenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-BENZOYL-N'-(5,6,7,8-TETRAHYDRO-1-NAPHTHALENYL)THIOUREA
• N-Benzoyl-N'-(5,6,7,8-tetrahydro-1-naphthalenyl)thiourea

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on N-Benzoyl-N'-(5,6,7,8-tetrahydro-1-naphthalenyl)thiourea

Comprehensive Overview of N-Benzoyl-N'-(5,6,7,8-tetrahydro-1-naphthalenyl)thiourea (CAS No. 860609-76-3)

N-Benzoyl-N'-(5,6,7,8-tetrahydro-1-naphthalenyl)thiourea (CAS No. 860609-76-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This thiourea derivative features a benzoyl group and a tetrahydro-naphthalene moiety, making it a valuable intermediate in synthetic chemistry and drug discovery. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

The compound's molecular structure (C18H18N2OS) combines aromatic and aliphatic components, offering versatility in chemical reactions. Its thiourea functional group is known for its ability to form hydrogen bonds, which is critical in designing molecules with high affinity for biological targets. Recent studies highlight its potential in developing small-molecule inhibitors, a hot topic in cancer research and neurodegenerative disease therapeutics. This aligns with growing public interest in precision medicine and targeted drug delivery systems.

In the realm of organic synthesis, N-Benzoyl-N'-(5,6,7,8-tetrahydro-1-naphthalenyl)thiourea serves as a building block for more complex architectures. Its CAS No. 860609-76-3 is frequently cited in patents and academic papers, reflecting its industrial relevance. Users searching for "thiourea derivatives applications" or "benzoyl compounds in drug design" will find this compound particularly noteworthy. Its stability under various conditions also makes it a candidate for material science applications, such as polymer modification.

From an SEO perspective, this compound intersects with trending queries like "novel enzyme inhibitors 2024" and "scaffolds for medicinal chemistry." Its tetrahydro-naphthalene component is often associated with central nervous system (CNS) drug development, a field experiencing rapid growth. Laboratories and manufacturers prioritize high-purity CAS 860609-76-3 for reproducibility in experiments, underscoring the demand for reliable suppliers.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are investigating solvent-free synthesis methods for N-Benzoyl-N'-(5,6,7,8-tetrahydro-1-naphthalenyl)thiourea to reduce waste, addressing the global push for sustainable chemical processes. This aligns with frequent searches like "eco-friendly thiourea synthesis" or "green approaches to heterocyclic compounds."

In summary, CAS No. 860609-76-3 represents a multifaceted tool for researchers tackling challenges in drug discovery, catalysis, and material innovation. Its dual functionality as a hydrogen-bond donor and acceptor positions it at the forefront of molecular design, resonating with both academic and industrial audiences seeking cutting-edge solutions.